molecular formula C14H18FNO2 B7510705 Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone

Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone

Cat. No. B7510705
M. Wt: 251.30 g/mol
InChI Key: FNDCERFHBACWMK-UHFFFAOYSA-N
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Description

Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone, also known as AFMM, is a chemical compound that has been of great interest to the scientific community due to its potential applications in drug development. In

Mechanism of Action

The exact mechanism of action of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as serotonin, dopamine, and noradrenaline.
Biochemical and Physiological Effects
Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine, which are involved in regulating mood and behavior. Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone has also been shown to reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone is its potential as a multi-target drug, meaning it can act on multiple targets in the body. This makes it a promising candidate for drug development. However, one of the limitations of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone is its low solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone. One area of interest is its potential as an antidepressant and anxiolytic drug. Further research is needed to fully understand the mechanism of action of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone and its potential therapeutic applications. Additionally, research on the synthesis of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone and its derivatives may lead to the development of more effective drugs with fewer side effects. Finally, research on the pharmacokinetics and pharmacodynamics of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone will be important for determining its safety and efficacy in humans.
Conclusion
In conclusion, Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone is a promising compound with potential applications in drug development. Its multiple targets and range of effects make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone involves the reaction of 2-fluoro-4-methoxybenzaldehyde with 6-aminocaproic acid followed by cyclization using trifluoroacetic acid. The resulting product is purified through recrystallization to obtain pure Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone.

Scientific Research Applications

Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone has been studied extensively for its potential application in drug development. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone has also been shown to have potential as an antidepressant and anxiolytic drug.

properties

IUPAC Name

azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18FNO2/c1-18-11-6-7-12(13(15)10-11)14(17)16-8-4-2-3-5-9-16/h6-7,10H,2-5,8-9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNDCERFHBACWMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)N2CCCCCC2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18FNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Azepan-1-yl-(2-fluoro-4-methoxyphenyl)methanone

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